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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981

An In-depth Technical Guide on the Thermodynamic Properties of Crystalline Cesium
Tribromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
crystalline Cesium Tribromide (CsBrs). The information is compiled from experimental studies
to provide researchers, scientists, and professionals in drug development with essential data
and methodologies for their work with this compound.

Core Thermodynamic Properties

Crystalline Cesium Tribromide is an orange to dark red solid with a molar mass of 372.617
g-mol~2. It melts with decomposition at 38 °C. The compound crystallizes in the orthorhombic
system with the Pmnb space group.

Enthalpy of Formation

The standard enthalpy of formation (AHf°) of crystalline CsBrs has been determined
experimentally through solution calorimetry. The accepted value is:

e AHf°(CsBrs, ¢, 298.15 K) = -433.8 £ 2.0 kJ mol~?

This value indicates that the formation of crystalline Cesium Tribromide from its constituent
elements (Cesium, Bromine) in their standard states is an exothermic process.
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Other Thermodynamic Data

Currently, experimentally determined values for the standard entropy (S°), Gibbs free energy of
formation (AGf°), and heat capacity (Cp) of crystalline Cesium Tribromide are not readily
available in the surveyed literature. Further experimental investigation is required to establish
these crucial thermodynamic parameters.

Data Summary

The following table summarizes the available quantitative thermodynamic data for crystalline
Cesium Tribromide.

Thermodynamic

Symbol Value (at 298.15 K) Units
Property
Standard Enthalpy of
_ AHf° -433.8+2.0 kJ mol-t
Formation
Standard Molar )
S° Data not available J mol-t K1
Entropy
Standard Gibbs Free )
) AGT° Data not available kJ mol—t
Energy of Formation
Heat Capacity Cp Data not available Jmol~1 K1

Experimental Protocols

The determination of the standard enthalpy of formation of crystalline CsBrs relies on the
principles of solution calorimetry. This section outlines the detailed methodology based on the
established experimental work in the field.

Synthesis of Crystalline Cesium Tribromide

High-purity crystalline Cesium Tribromide is a prerequisite for accurate thermodynamic
measurements. A common method for its synthesis is as follows:

o Reaction Mixture: A concentrated aqueous solution of Cesium Bromide (CsBr) is prepared.
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» Addition of Bromine: A large excess of liquid Bromine (Brz) is added to the CsBr solution.

o Crystallization: The mixture is allowed to crystallize. The excess Bromine and the aqueous
solution are removed, yielding dark red crystals of CsBrs.

 Purification and Storage: The crystals are purified and stored in a controlled environment to
prevent decomposition.

Solution Calorimetry for Enthalpy of Formation

The standard enthalpy of formation is determined by measuring the heat of reaction of
crystalline CsBrs in a suitable solvent and applying Hess's Law. The experimental workflow
involves the following key steps:

o Calorimeter Calibration: The heat capacity of the calorimeter is determined by a standard
reaction with a known enthalpy change.

o Sample Preparation: A precisely weighed sample of pure, crystalline CsBrs is encapsulated
in a sealed ampoule.

e Calorimetric Measurement:

[e]

The calorimeter is filled with a specific volume of a suitable reaction solvent (e.g., an
agueous solution).

[e]

The system is allowed to reach thermal equilibrium.

o

The ampoule containing the CsBrs sample is broken within the solvent, initiating the
dissolution and reaction.

o

The temperature change of the solution is meticulously recorded over time until the
reaction is complete and thermal equilibrium is re-established.

» Data Analysis: The enthalpy of the reaction is calculated from the observed temperature
change and the heat capacity of the calorimeter. By combining this with the known standard
enthalpies of formation of the other reactants and products in the reaction, the standard
enthalpy of formation of CsBrs(c) is determined.
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Visualization of Experimental Workflow

The logical flow for the experimental determination of the standard enthalpy of formation of
crystalline Cesium Tribromide is illustrated in the following diagram.
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Caption: Experimental workflow for determining the standard enthalpy of formation of CsBrs.
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 To cite this document: BenchChem. [Thermodynamic properties of crystalline Cesium
tribromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13813981#thermodynamic-properties-of-crystalline-
cesium-tribromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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